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Compound of Interest

Compound Name: Atorvastatin calcium salt trihydrate

Cat. No.: B15972327

Get Quote

Atorvastatin, a synthetic lipid-lowering agent, stands as a cornerstone in the management of

hypercholesterolemia and the prevention of cardiovascular events. It functions as a selective,

competitive inhibitor of HMG-CoA reductase, the rate-limiting enzyme in cholesterol

biosynthesis.[1][2] In pharmaceutical formulations, the active ingredient is commonly utilized as

Atorvastatin Calcium Salt Trihydrate. The specific salt and hydration state of an active

pharmaceutical ingredient (API) are critical determinants of its physicochemical properties,

including solubility, stability, and bioavailability. For a drug like atorvastatin, which is classified

under the Biopharmaceutics Classification System (BCS) as Class II (low solubility, high

permeability), these attributes are paramount for ensuring consistent therapeutic efficacy and

product quality.[3]

This technical guide provides a comprehensive overview of the molecular formula and weight

of Atorvastatin Calcium Salt Trihydrate, intended for researchers, scientists, and drug

development professionals. It moves beyond simple data presentation to delve into the

causality behind analytical choices, offering field-proven insights and self-validating protocols

for the unambiguous characterization of this critical API.
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The chemical identity of Atorvastatin Calcium Salt Trihydrate is defined by the specific

stoichiometric arrangement of its constituent parts: two atorvastatin anions, one divalent

calcium cation (Ca²⁺), and three molecules of water of hydration.

The empirical formula is consistently reported as (C₃₃H₃₄FN₂O₅)₂Ca·3H₂O.[4] This can be

expanded to the comprehensive molecular formula C₆₆H₆₈CaF₂N₄O₁₀·3H₂O.[5][6]

Quantitative Data Summary
The molecular weight is a direct derivative of the molecular formula. Minor variations in

reported values typically stem from differences in the atomic mass values utilized in the

calculations. The table below summarizes these core attributes from various authoritative

sources.

Attribute Value Source(s)

IUPAC Name

calcium;bis((3R,5R)-7-[2-(4-

fluorophenyl)-3-phenyl-4-

(phenylcarbamoyl)-5-propan-2-

ylpyrrol-1-yl]-3,5-

dihydroxyheptanoate);trihydrat

e

[7]

CAS Number 344423-98-9 [4][7][6]

Molecular Formula
(C₃₃H₃₄FN₂O₅)₂Ca·3H₂O or

C₆₆H₆₈CaF₂N₄O₁₀·3H₂O
[4]

Molecular Weight 1209.38 g/mol [4]

1209.39 g/mol

1209.41 g/mol [5][6]

1209.42 g/mol [1]

Physicochemical Profile
Atorvastatin Calcium Salt Trihydrate is typically a white to off-white crystalline powder.[1][6]

Its solubility profile is a key characteristic for formulation development.
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Property Description Source(s)

Appearance
White to off-white

powder/crystal
[5]

Solubility

Insoluble in aqueous solutions

of pH 4 and below. Slightly

soluble in distilled water, pH

7.4 phosphate buffer, and

acetonitrile. Slightly soluble in

ethanol. Freely soluble in

methanol.

[1][6]

Melting Point
~159-161°C (may vary with

method and crystalline form)
[7]

Analytical Workflow for Identity Confirmation
Ensuring the correct identity, particularly the hydration state, of an API batch is a critical quality

control step. A multi-technique approach provides a self-validating system, where the results

from orthogonal methods converge to a single, unambiguous conclusion.
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Identity & Hydration State Confirmation Workflow

API Sample:
Atorvastatin Calcium Salt Trihydrate
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(Melting/Dehydration)

Reverse-Phase HPLC-UV

Confirm Identity & Purity
(vs. Reference Standard)

Confirmed Identity:
Formula & Molecular Weight Verified

LC-Mass Spectrometry

Definitive Mass
Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Atorvastatin calcium: Chemical property, Spectroscopy, and Side effects_Chemicalbook
[chemicalbook.com]

2. Atorvastatin hemicalcium trihydrate | C66H74CaF2N4O13 | CID 656846 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15972327/docs?utm_src=pdf-body-img#introduction-the-significance-of-precise-characterization-in-drug-development
https://www.benchchem.com/product/b15972327?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/article/atorvastatin-calcium-chemical-property-spectroscopy-and-side-effects.htm
https://www.chemicalbook.com/article/atorvastatin-calcium-chemical-property-spectroscopy-and-side-effects.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Atorvastatin-hemicalcium-trihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Atorvastatin-hemicalcium-trihydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15972327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Solid State Characterization of Commercial Crystalline and Amorphous Atorvastatin
Calcium Samples - PMC [pmc.ncbi.nlm.nih.gov]

4. scbt.com [scbt.com]

5. chemimpex.com [chemimpex.com]

6. Buy Products - PCCA - Professional Compounding Centers of America [pccarx.com]

7. Atorvastatin Calcium Trihydrate - LKT Labs [lktlabs.com]

To cite this document: BenchChem. [Introduction: The Significance of Precise
Characterization in Drug Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15972327/docs#introduction-the-significance-of-
precise-characterization-in-drug-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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